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Compound of Interest

Compound Name: Br-PEG9-C2-NHBoc

Cat. No.: B11937469 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Br-PEG9-C2-NHBoc is not readily available

in public databases. The following guidance is based on the known hazards of structurally

similar brominated organic compounds and general best practices for laboratory chemical

waste disposal. It is imperative to consult with your institution's Environmental Health and

Safety (EHS) department for specific disposal protocols and to comply with all local, state, and

federal regulations.

The proper disposal of Br-PEG9-C2-NHBoc is critical to ensure laboratory safety and

environmental protection. Due to the presence of a brominated alkyl group, this compound

should be treated as a hazardous, halogenated organic waste. The polyethylene glycol (PEG)

and Boc-protected amine moieties are generally considered to be of low toxicity, but the overall

hazard profile is determined by the most hazardous component.

Immediate Safety and Handling for Disposal
Before beginning any disposal procedures, ensure you are wearing appropriate Personal

Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Inspect gloves before use.

Body Protection: A laboratory coat.
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All handling and preparation of this waste for disposal should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.

Step-by-Step Disposal Protocol
Waste Segregation:

Br-PEG9-C2-NHBoc waste, whether in solid form or dissolved in a solvent, must be

segregated as Halogenated Organic Waste.

Do not mix this waste with non-halogenated organic waste, aqueous waste, or other

incompatible chemical waste streams.[1][2]

Containerization:

Collect all Br-PEG9-C2-NHBoc waste in a designated, chemically compatible, and leak-

proof container with a secure screw-top lid.[1][2]

Ensure the container is clean and dry before adding waste.

Do not fill the container beyond 90% capacity to allow for vapor expansion.[3]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "Br-
PEG9-C2-NHBoc". Avoid using abbreviations or chemical formulas.

List all constituents of the waste mixture, including solvents and their approximate

concentrations.

Indicate the date when the first portion of waste was added to the container (the

"accumulation start date").

Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.
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The storage area should be secure, well-ventilated, and away from heat sources or

incompatible materials.

Ensure the waste container is stored in secondary containment to prevent spills.

Arranging for Disposal:

Once the waste container is full or the accumulation time limit set by your institution is

reached, contact your EHS department or a licensed chemical waste disposal contractor

to arrange for pickup.

Disposal of Contaminated Materials and Empty
Containers

Contaminated Solids: Personal protective equipment (e.g., gloves), absorbent materials from

spills, weighing paper, and other solid materials contaminated with Br-PEG9-C2-NHBoc
should be collected in a designated solid hazardous waste container, clearly labeled as

"Chemically Contaminated Debris" with the chemical name.

Contaminated Sharps: Chemically contaminated needles, razor blades, or broken glassware

must be disposed of in a designated, puncture-resistant sharps container labeled for

chemical waste.

Empty Containers: Original containers of Br-PEG9-C2-NHBoc should be triple-rinsed with a

suitable solvent (e.g., ethanol or acetone). The first two rinses must be collected and

disposed of as halogenated organic waste. After triple-rinsing and air-drying, and with the

label defaced, the container may be disposed of as regular laboratory glass or plastic waste,

in accordance with your institution's policies.

Hazard Summary for Structurally Similar
Compounds
The following table summarizes the GHS hazard classifications for compounds structurally

related to Br-PEG9-C2-NHBoc, which should be considered as potential hazards for this

compound in the absence of specific data.
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Hazard Class
GHS Hazard
Statement Code

Description Source

Acute Toxicity, Oral H302 Harmful if swallowed

Skin

Corrosion/Irritation
H315 Causes skin irritation

Serious Eye

Damage/Eye Irritation
H319

Causes serious eye

irritation

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation

Experimental Protocols
Protocol for Rinsing Contaminated Glassware:

Initial Rinse: Rinse the empty container or glassware with a small volume of a suitable

organic solvent (e.g., acetone or ethanol) to dissolve any remaining residue. Pour the rinsate

into the designated "Halogenated Organic Waste" container.

Second Rinse: Repeat the rinsing process with a fresh aliquot of the solvent and collect the

rinsate in the same hazardous waste container.

Third Rinse: A final rinse is performed. Depending on institutional policy, this third rinsate

may also need to be collected as hazardous waste.

Drying and Disposal: Allow the glassware to air-dry completely in a fume hood. Once dry,

and with the original label defaced, it can be disposed of as non-hazardous laboratory glass.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of waste

containing Br-PEG9-C2-NHBoc.
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Caption: Disposal decision workflow for Br-PEG9-C2-NHBoc waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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